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Compound of Interest

Compound Name: Isoallolithocholic acid-d2

Cat. No.: B15552754 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Isoallolithocholic
acid-d2, a deuterated analog of Isoallolithocholic acid. The data herein is compiled from

available safety data sheets for structurally similar compounds and published research. It is

intended to supplement, not replace, institutional safety protocols.

Section 1: Chemical Identification and Physical
Properties
Isoallolithocholic acid-d2 is the deuterium-labeled version of Isoallolithocholic acid, a bile

acid metabolite that acts as a regulator of T cells.[1] The deuteration is typically used for tracer

studies in drug development and metabolism research.[1]

Property Value Source

Synonyms
3β-Hydroxy-5α-cholanic acid-

d2
[1]

Molecular Formula C24H38D2O3 Inferred from[2]

Molecular Weight Approx. 378.6 g/mol Inferred from[2]

Appearance Solid powder [1][2]
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Section 2: Hazard Identification and Toxicology
While specific toxicological data for Isoallolithocholic acid-d2 is not extensively available,

data for similar bile acids and general chemical handling principles should be applied. The non-

deuterated form, Isoallolithocholic acid, and other bile acids are not classified as hazardous

under normal handling conditions. However, as with any chemical compound, caution is

advised. The chemical, physical, and toxicological properties have not been thoroughly

investigated.

Potential Health Effects:

Eye: May cause eye irritation.

Skin: May cause skin irritation upon prolonged or repeated contact.

Ingestion: May be harmful if swallowed. One safety data sheet for a related compound lists

"Harmful if swallowed" as a hazard statement.

Inhalation: May cause respiratory tract irritation.

Carcinogenicity:

IARC: No ingredient of this product present at levels greater than or equal to 0.1% is

identified as probable, possible or confirmed human carcinogen by IARC.

NTP: No ingredient of this product present at levels greater than or equal to 0.1% is

identified as a known or anticipated carcinogen by NTP.

OSHA: No component of this product present at levels greater than or equal to 0.1% is on

OSHA's list of regulated carcinogens.

Section 3: Handling and Storage
Proper handling and storage are crucial to maintain the integrity of the compound and ensure

user safety.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15552754?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Condition Recommendation Source

Handling

Handle with gloves. Inspect

gloves prior to use. Use proper

glove removal technique to

avoid skin contact. Wash

hands thoroughly after

handling. Avoid generation of

dust. Do not eat, drink or

smoke when using this

product.

Storage (Powder)

Store at -20°C for up to 3

years, or at 4°C for up to 2

years. Keep tightly closed in a

dry place.

[1]

Storage (In Solvent)

Store at -80°C for up to 6

months, or at -20°C for up to 1

month.

[1]

Section 4: First Aid Measures
Exposure First Aid Procedure Source

If Swallowed

Rinse mouth. Call a POISON

CENTER or doctor if you feel

unwell.

In Case of Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with water/shower.

[3]

In Case of Eye Contact
Rinse out with plenty of water.

Remove contact lenses.
[3]

If Inhaled Move to fresh air. [3]

Section 5: Experimental Protocols
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General Workflow for In Vitro Cell-Based Assays

The following diagram outlines a typical workflow for utilizing Isoallolithocholic acid-d2 in cell-

based experiments, such as those investigating its effect on T cell differentiation.[1][4]

Prepare Stock Solution
(e.g., in DMSO)

Treat Cells with
Isoallolithocholic acid-d2

Culture Naive T Cells

Incubate for a
Defined Period

Harvest Cells

Analyze for Treg Differentiation
(e.g., Flow Cytometry for Foxp3)

Click to download full resolution via product page

A generalized workflow for in vitro cell treatment and analysis.

Detailed Methodologies:

Preparation of Stock Solutions: To prepare a stock solution, dissolve the powdered

Isoallolithocholic acid-d2 in a suitable solvent such as dimethyl sulfoxide (DMSO).

Subsequent dilutions can be made in the appropriate cell culture medium to achieve the

desired final concentration for treating cells.

In Vitro T Cell Differentiation Assay:
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Isolate naive CD4+ T cells from a relevant source (e.g., mouse spleen).

Culture the naive T cells in appropriate T cell differentiation medium.

Add Isoallolithocholic acid-d2 from the stock solution to the cell cultures at the desired

concentration. A vehicle control (e.g., DMSO) should be run in parallel.

Incubate the cells for a period sufficient to allow for differentiation (e.g., 3-5 days).

Harvest the cells and stain for relevant markers of regulatory T cells (Tregs), such as the

transcription factor Foxp3, using flow cytometry.

Analyze the flow cytometry data to determine the effect of Isoallolithocholic acid-d2 on

Treg differentiation.[4]

Section 6: Signaling Pathway
Isoallolithocholic acid has been shown to enhance the differentiation of regulatory T cells

(Tregs) by influencing the chromatin structure at the promoter region of the Foxp3 gene.[4] This

process involves the nuclear hormone receptor NR4A1.[4]

Naive T Cell

Isoallolithocholic
acid-d2 NR4A1activates Foxp3 Promoterbinds to Treg Differentiationpromotes

Click to download full resolution via product page

Proposed signaling pathway for Isoallolithocholic acid in T cells.

Section 7: Disposal Considerations
Dispose of contents and container to an approved waste disposal plant. Follow all federal,

state, and local environmental regulations.

This document is intended for informational purposes only and does not constitute a formal

Safety Data Sheet. Always consult your institution's safety office and the most current SDS for
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any chemical before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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